Cas no 2229432-91-9 (3-4-(dimethylcarbamoyl)phenylbutanoic acid)

• Product Name: 3-4-(dimethylcarbamoyl)phenylbutanoic acid
• CAS No: 2229432-91-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6479066
• PubChem ID: 165876652
• Update Time: 2025-06-11

3-4-(dimethylcarbamoyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylcarbamoyl)phenylbutanoic acid
• EN300-1744219
• 3-[4-(dimethylcarbamoyl)phenyl]butanoic acid
• 2229432-91-9

• Inchi： 1S/C13H17NO3/c1-9(8-12(15)16)10-4-6-11(7-5-10)13(17)14(2)3/h4-7,9H,8H2,1-3H3,(H,15,16)
• InChI Key： UNKITGSXVFNEFE-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC(C(N(C)C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-4-(dimethylcarbamoyl)phenylbutanoic acid

Introduction to 3-4-(dimethylcarbamoyl)phenylbutanoic acid (CAS No. 2229432-91-9)

3-4-(Dimethylcarbamoyl)phenylbutanoic acid, with the CAS number 2229432-91-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl ring substituted with a butanoic acid group and a dimethylcarbamoyl moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The chemical structure of 3-4-(dimethylcarbamoyl)phenylbutanoic acid can be represented as C₁₅H₁₇NO₃. The presence of the dimethylcarbamoyl group imparts specific physicochemical properties, such as enhanced solubility and stability, which are crucial for its use in drug development. The compound's molecular weight is 267.30 g/mol, and it exhibits a melting point of approximately 105-107°C. These properties are essential for understanding its behavior in different solvents and biological systems.

In recent years, 3-4-(dimethylcarbamoyl)phenylbutanoic acid has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-4-(dimethylcarbamoyl)phenylbutanoic acid has also demonstrated promising antioxidant activity. Studies have indicated that it can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a potential candidate for the treatment of oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 3-4-(dimethylcarbamoyl)phenylbutanoic acid has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. In vitro and in vivo experiments have shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(dimethylcarbamoyl)phenylbutanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In addition to its therapeutic applications, 3-4-(dimethylcarbamoyl)phenylbutanoic acid has also been investigated for its use in diagnostic imaging. Its ability to selectively bind to specific receptors or enzymes makes it a promising candidate for developing targeted imaging agents. This could potentially enhance the accuracy and sensitivity of diagnostic procedures, leading to improved patient outcomes.

The synthesis of 3-4-(dimethylcarbamoyl)phenylbutanoic acid involves several steps, including the formation of the dimethylcarbamoyl group and the attachment of the butanoic acid moiety to the phenyl ring. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The choice of synthetic method depends on factors such as cost-effectiveness, environmental impact, and scalability.

In conclusion, 3-4-(dimethylcarbamoyl)phenylbutanoic acid (CAS No. 2229432-91-9) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development.